Nordiazepam-d5 (CRM)
Nordiazepam-d5 (CRM)
Nordiazepam-d5 (CRM) is intended for use as an internal standard for the quantification of nordiazepam (Item No. ISO60174) by GC- or LC-mass spectrometry. Nordiazepam is a metabolite of diazepam (Item No. ISO60177), a benzodiazepine compound that positively modulates GABAA receptors to produce anxiolytic and anticonvulsant effects in various research models. This product is intended for forensic and research purposes. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.
Brand Name:
Vulcanchem
CAS No.:
65891-80-7
VCID:
VC0161156
InChI:
InChI=1S/C15H11ClN2O/c16-11-6-7-13-12(8-11)15(17-9-14(19)18-13)10-4-2-1-3-5-10/h1-8H,9H2,(H,18,19)/i1D,2D,3D,4D,5D
SMILES:
C1C(=O)NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3
Molecular Formula:
C15H11ClN2O
Molecular Weight:
275.747
Nordiazepam-d5 (CRM)
CAS No.: 65891-80-7
Reference Standards
VCID: VC0161156
Molecular Formula: C15H11ClN2O
Molecular Weight: 275.747
| CAS No. | 65891-80-7 |
|---|---|
| Product Name | Nordiazepam-d5 (CRM) |
| Molecular Formula | C15H11ClN2O |
| Molecular Weight | 275.747 |
| IUPAC Name | 7-chloro-5-(2,3,4,5,6-pentadeuteriophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one |
| Standard InChI | InChI=1S/C15H11ClN2O/c16-11-6-7-13-12(8-11)15(17-9-14(19)18-13)10-4-2-1-3-5-10/h1-8H,9H2,(H,18,19)/i1D,2D,3D,4D,5D |
| Standard InChIKey | AKPLHCDWDRPJGD-RALIUCGRSA-N |
| SMILES | C1C(=O)NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3 |
| Description | Nordiazepam-d5 (CRM) is intended for use as an internal standard for the quantification of nordiazepam (Item No. ISO60174) by GC- or LC-mass spectrometry. Nordiazepam is a metabolite of diazepam (Item No. ISO60177), a benzodiazepine compound that positively modulates GABAA receptors to produce anxiolytic and anticonvulsant effects in various research models. This product is intended for forensic and research purposes. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support. |
| Synonyms | Dealkylprazepam-d5;Desmethyldiazepam-d5;Nordazepam-d5;Norprazepam-d5 |
| Reference | 1.Rickels, K.,Csanalosi, I.,Greisman, P., et al. Ketazolam and diazepam in anxiety: A controlled study. Journal of Clinical Pharmacology 20, 581-589 (1980). |
| PubChem Compound | 46781161 |
| Last Modified | Nov 11 2021 |
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